![molecular formula C14H32O2Si B1278842 1-Octanol, 8-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- CAS No. 91898-32-7](/img/structure/B1278842.png)
1-Octanol, 8-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
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Overview
Description
Molecular Structure Analysis
The molecular formula of 1-Octanol, 8-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- is C24H36O2Si. The exact molecular structure is not provided in the search results.Scientific Research Applications
Chemical and Physical Properties
1-Octanol and its derivatives, including 8-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-1-octanol, are known for their diverse chemical and physical properties. These compounds, which encompass a range of linear and branched alcohols, are primarily used in manufacturing esters such as phthalate plasticizers and in producing esters for plasticizers. Their low reactivity, except for the unsaturated alcohols, makes them suitable for various industrial applications. They are generally not reactive chemicals, which is an advantageous property for many industrial processes (Bevan, 2012).
Biological Applications
In biological research, 1-Octanol derivatives are explored for their potential in sustainable production methods. For instance, metabolic engineers have developed methods to produce 1-octanol using engineered microbes like Escherichia coli. This is significant for sustainable chemical production, as 1-octanol is a valuable molecule in the chemical industry used as a plasticizer and growth inhibitor of tobacco plant suckers. The low availability of eight-carbon acyl chains in natural lipid feedstocks and the challenges in petrochemical routes for medium-chain fatty alcohols make such biological routes particularly valuable (Hernández Lozada et al., 2020).
Material Science Applications
In material science, 1-Octanol derivatives are used in the study of polymorphism in pharmaceutical compounds. They help in characterizing polymorphic forms using spectroscopic and diffractometric techniques, essential for understanding the physical and chemical properties of pharmaceutical substances (Vogt et al., 2013).
Environmental Science Applications
In environmental science, the study of partition coefficients for compounds like 1-Octanol is crucial. Such studies are vital for accurate prediction of the environmental fate, distribution, and transport of materials like cyclic volatile methyl siloxanes and their degradation products. Understanding these partition coefficients helps in assessing the environmental impact of these compounds (Xu & Kropscott, 2012).
Safety and Hazards
Properties
IUPAC Name |
8-[tert-butyl(dimethyl)silyl]oxyoctan-1-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H32O2Si/c1-14(2,3)17(4,5)16-13-11-9-7-6-8-10-12-15/h15H,6-13H2,1-5H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCRZHACTAVRQDY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OCCCCCCCCO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H32O2Si |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00453133 |
Source
|
Record name | 1-Octanol, 8-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00453133 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.49 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
91898-32-7 |
Source
|
Record name | 1-Octanol, 8-[[(1,1-dimethylethyl)dimethylsilyl]oxy]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00453133 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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